tert-butyl 4-(5-chloropyrazine-2-amido)piperidine-1-carboxylate
Description
“tert-butyl 4-(5-chloropyrazine-2-amido)piperidine-1-carboxylate” is a chemical compound with a molecular weight of 340.81 . It is a powder in physical form . The IUPAC name of this compound is "tert-butyl 4-(5-chloropyrazine-2-carboxamido)piperidine-1-carboxylate" .
Molecular Structure Analysis
The InChI code for this compound is "1S/C15H21ClN4O3/c1-15(2,3)23-14(22)20-6-4-10(5-7-20)19-13(21)11-8-18-12(16)9-17-11/h8-10H,4-7H2,1-3H3,(H,19,21)" . This code represents the molecular structure of the compound. For a detailed molecular structure analysis, X-ray diffraction (XRD) techniques are often used .Physical And Chemical Properties Analysis
This compound is a powder with a storage temperature of 4 degrees Celsius . For more detailed physical and chemical properties, it is recommended to refer to the Material Safety Data Sheet (MSDS) or other technical documents .Safety and Hazards
The compound has several hazard statements: H302, H315, H319, H335 . These indicate that it may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 4-(5-chloropyrazine-2-amido)piperidine-1-carboxylate involves the reaction of tert-butyl 4-(piperidin-1-yl)piperidine-1-carboxylate with 5-chloropyrazine-2-carboxylic acid, followed by the addition of N,N'-dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS) to form the amide bond. The tert-butyl protecting group is then removed using trifluoroacetic acid (TFA) to yield the final product.", "Starting Materials": [ "tert-butyl 4-(piperidin-1-yl)piperidine-1-carboxylate", "5-chloropyrazine-2-carboxylic acid", "N,N'-dicyclohexylcarbodiimide (DCC)", "N-hydroxysuccinimide (NHS)", "trifluoroacetic acid (TFA)" ], "Reaction": [ "tert-butyl 4-(piperidin-1-yl)piperidine-1-carboxylate is reacted with 5-chloropyrazine-2-carboxylic acid in the presence of DCC and NHS to form tert-butyl 4-(5-chloropyrazine-2-carboxamido)piperidine-1-carboxylate", "The tert-butyl protecting group is removed using TFA to yield tert-butyl 4-(5-chloropyrazine-2-amido)piperidine-1-carboxylate" ] } | |
CAS RN |
1802420-08-1 |
Product Name |
tert-butyl 4-(5-chloropyrazine-2-amido)piperidine-1-carboxylate |
Molecular Formula |
C15H21ClN4O3 |
Molecular Weight |
340.8 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
